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Compound of Interest

Compound Name: 6-Hydroxydodecanoic acid

CAS No.: 35875-13-9

Cat. No.: B1615948 Get Quote

Executive Summary
6-Hydroxydodecanoic acid (6-HDA) is a secondary hydroxy fatty acid (C12) capable of

forming semi-crystalline, hydrophobic polyesters. Unlike the common 12-hydroxydodecanoic

acid (an omega-hydroxy acid), 6-HDA possesses a mid-chain hydroxyl group. This structural

feature introduces a chiral center and a pendant hexyl chain in the resulting polymer backbone,

significantly lowering crystallinity compared to polyethylene or poly(12-hydroxydodecanoate)

and enhancing solubility in organic solvents.

These properties make Poly(6-hydroxydodecanoate) [P(6HDA)] an ideal candidate for

controlled drug delivery systems, particularly for encapsulating hydrophobic active

pharmaceutical ingredients (APIs) where standard PLGA matrices fail to provide adequate

retention or release kinetics.

Monomer Characteristics & Pre-Processing
Before polymerization, the monomer must be isolated and purified. 6-HDA exists in equilibrium

with its cyclic lactone form,

-dodecalactone.
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Property Specification Notes

IUPAC Name 6-Hydroxydodecanoic acid

Lactone Form -Dodecalactone (6-

hexyloxepan-2-one)

Spontaneous cyclization in

acidic media.

Molecular Weight 216.32 g/mol

Chirality

C6 position (

or

)

Biocatalytic synthesis typically

yields optically active

monomers.

Solubility Alcohols, Chloroform, THF Poor solubility in water.

Strategic Decision: Linear Acid vs. Lactone
Route A (Direct Polycondensation): Uses linear 6-HDA. Best for low-to-moderate molecular

weight (MW) oligomers or enzymatic synthesis.

Route B (Ring-Opening Polymerization - ROP): Uses

-dodecalactone.[1] Essential for high MW polymers (

kDa) and precise polydispersity control.

Protocol A: Enzymatic Polycondensation (Green
Route)
Objective: Synthesize P(6HDA) using immobilized lipase to avoid toxic metal catalysts. This

method is preferred for biomedical applications requiring "GRAS" (Generally Recognized As

Safe) materials.

Mechanism
Lipase B from Candida antarctica (CALB) catalyzes the esterification between the secondary

hydroxyl of one monomer and the carboxyl group of another. The pendant hexyl group creates
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steric hindrance, making CALB (which has a large hydrophobic pocket) the enzyme of choice

over other lipases.

Materials
Monomer: 6-Hydroxydodecanoic acid (98% purity).

Catalyst: Novozym 435 (Immobilized CALB on acrylic resin).

Solvent: Toluene or Diphenyl ether (high boiling point).

Desiccant: Molecular sieves (4Å) or vacuum system.

Step-by-Step Procedure
Preparation: In a round-bottom flask, dissolve 10 mmol of 6-HDA in 10 mL of anhydrous

toluene.

Catalyst Addition: Add Novozym 435 (10% w/w relative to monomer).

Dehydration Phase:

Heat the mixture to 70°C.

Apply a weak vacuum (300 mbar) or add activated molecular sieves to remove water by-

product. Note: Water removal is critical to drive the equilibrium toward polymer formation.

Polymerization:

Increase temperature to 90°C.

Increase vacuum to 10-20 mbar to remove trace water and drive chain growth.

Reaction time: 24–48 hours.

Termination & Purification:

Cool to room temperature.
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Dilute with chloroform and filter off the enzyme beads.

Precipitate the polymer into cold methanol (10-fold excess).

Dry under vacuum at 40°C.

Protocol B: Ring-Opening Polymerization (High MW
Route)
Objective: Synthesize high-molecular-weight P(6HDA) using the lactone form (

-dodecalactone).

Workflow Diagram
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Figure 1: Workflow for the Ring-Opening Polymerization of

-dodecalactone.

Step-by-Step Procedure
Monomer Drying: Dry

-dodecalactone over CaH
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and distill under reduced pressure. Water content must be

ppm.

Reaction Setup: In a silanized glass ampoule, mix:

-Dodecalactone (20 mmol).

Benzyl alcohol (Initiator) - ratio determines MW (e.g., [M]/[I] = 200 for theoretical Mn ~ 42

kDa).

Tin(II) 2-ethylhexanoate (Sn(Oct)

) - typically [M]/[Cat] = 1000.

Polymerization:

Degas the ampoule via three freeze-pump-thaw cycles.

Seal the ampoule under vacuum or nitrogen.

Immerse in an oil bath at 130°C for 24 hours.

Purification:

Dissolve the crude solid in a minimum amount of THF.

Precipitate dropwise into excess cold methanol (-20°C).

Collect white precipitate by filtration.

Characterization & Validation
To ensure the integrity of the synthesized polymer, the following analytical methods are

required.
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Method Target Parameter
Expected Result for
P(6HDA)

H-NMR (CDCl

)

Structure Verification

Signal at

4.8–5.0 ppm (methine proton -

CH-O-) confirms ester bond

formation. Disappearance of

lactone peaks.

GPC (THF) Molecular Weight

Mn: 5–15 kDa (Enzymatic) /

20–80 kDa (ROP). PDI: 1.5–

2.0.

DSC Thermal Properties

Tg: ~ -35°C (due to flexible

hexyl side chain). Tm: 40–

50°C (low crystallinity).

XRD Crystallinity

Broad amorphous halo with

minor crystalline peaks;

significantly less crystalline

than PCL.

Expert Insight: The low melting point (Tm ~45°C) is a critical feature. It allows the polymer to be

solid at body temperature (37°C) but easily processed or molded at mild temperatures,

preventing thermal degradation of sensitive encapsulated drugs.

Application: Drug-Eluting Microspheres
Context: P(6HDA) is hydrophobic and degrades via surface erosion (slower than bulk erosion),

making it excellent for long-term release of hydrophobic drugs (e.g., Paclitaxel,

Dexamethasone).

Microsphere Fabrication Protocol (O/W Emulsion)
Organic Phase: Dissolve 200 mg P(6HDA) and 20 mg Hydrophobic Drug in 5 mL

Dichloromethane (DCM).

Aqueous Phase: Prepare 50 mL of 1% (w/v) Polyvinyl Alcohol (PVA) solution.
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Emulsification:

Inject organic phase into aqueous phase while homogenizing at 10,000 rpm for 2 minutes.

Tip: Adjust speed to control particle size (higher speed = smaller spheres).

Solvent Evaporation: Stir the emulsion at 500 rpm for 4 hours at room temperature to

evaporate DCM.

Collection: Centrifuge (4000 rpm, 10 min), wash 3x with distilled water, and lyophilize.

Release Mechanism Diagram
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Figure 2: Mechanism of drug release from P(6HDA) microspheres showing the impact of the

hydrophobic side chain.
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Disclaimer: This protocol is intended for research purposes only. All chemical handling must

comply with local safety regulations (OSHA/ECHA).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1615948#using-6-hydroxydodecanoic-acid-as-a-
polymer-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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